Cas no 1210194-23-2 (Methyl 6-chloro-5-[[4-(phenylmethyl)-1-piperazinyl]sulfonyl]-3-pyridinecarboxylate)

• Product Name: Methyl 6-chloro-5-[[4-(phenylmethyl)-1-piperazinyl]sulfonyl]-3-pyridinecarboxylate
• CAS No: 1210194-23-2
• MF: C₁₈H₂₀ClN₃O₄S
• MW: 409.887102127075
• CID: 5452085
• PubChem ID: 45897896
• Update Time: 2023-08-27

Methyl 6-chloro-5-[[4-(phenylmethyl)-1-piperazinyl]sulfonyl]-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26605755
• methyl 5-(4-benzylpiperazin-1-yl)sulfonyl-6-chloropyridine-3-carboxylate
• AKOS008135240
• 1210194-23-2
• Z431806282
• methyl 5-[(4-benzylpiperazin-1-yl)sulfonyl]-6-chloropyridine-3-carboxylate
• Methyl 6-chloro-5-[[4-(phenylmethyl)-1-piperazinyl]sulfonyl]-3-pyridinecarboxylate

• Inchi： 1S/C18H20ClN3O4S/c1-26-18(23)15-11-16(17(19)20-12-15)27(24,25)22-9-7-21(8-10-22)13-14-5-3-2-4-6-14/h2-6,11-12H,7-10,13H2,1H3
• InChI Key： WCHRDIKMVBFFSC-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C(S(N2CCN(CC3=CC=CC=C3)CC2)(=O)=O)C=C1C(OC)=O

Computed Properties

• Exact Mass: 409.0863050g/mol
• Monoisotopic Mass: 409.0863050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.379±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 554.6±60.0 °C(Predicted)
• pka: 5.22±0.10(Predicted)